Cas no 1388076-46-7 ((3-Chloro-2-methoxyphenyl)hydrazine)

• Product Name: (3-Chloro-2-methoxyphenyl)hydrazine
• CAS No: 1388076-46-7
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 4797892
• PubChem ID: 86672143
• Update Time: 2025-10-28

(3-Chloro-2-methoxyphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-chloro-2-methoxyphenyl)hydrazine
• 3-Chloro-2-methoxyphenylhydrazine
• (3-Chloro-2-methoxyphenyl)hydrazine

• Inchi： 1S/C7H9ClN2O/c1-11-7-5(8)3-2-4-6(7)10-9/h2-4,10H,9H2,1H3
• InChI Key： BJLLXPZTDIIHNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.8
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on (3-Chloro-2-methoxyphenyl)hydrazine

Introduction to (3-Chloro-2-methoxyphenyl)hydrazine (CAS No. 1388076-46-7)

(3-Chloro-2-methoxyphenyl)hydrazine (CAS No. 1388076-46-7) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structure and reactivity, has found applications in various areas, including the synthesis of pharmaceutical intermediates, agrochemicals, and materials science. This introduction aims to provide a comprehensive overview of (3-Chloro-2-methoxyphenyl)hydrazine, highlighting its chemical properties, synthesis methods, and recent advancements in its applications.

Chemical Properties

(3-Chloro-2-methoxyphenyl)hydrazine is a hydrazine derivative with a molecular formula of C₈H₁₀ClN₂O. It is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The presence of the chloro and methoxy groups on the phenyl ring imparts unique electronic and steric properties to the molecule, making it an attractive starting material for various chemical transformations.

The compound exhibits strong nucleophilic properties due to the presence of the hydrazine group, which can participate in a wide range of reactions, including condensation, substitution, and addition reactions. The chloro substituent on the phenyl ring can also undergo nucleophilic aromatic substitution (SNAr) reactions, further expanding its synthetic utility.

Synthesis Methods

The synthesis of (3-Chloro-2-methoxyphenyl)hydrazine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-2-methoxyaniline with hydrazine hydrate in an appropriate solvent. This reaction typically proceeds under mild conditions and yields high purity products.

Another approach involves the reduction of 3-chloro-2-methoxybenzonitrile using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride. This method is particularly useful for large-scale production due to its operational simplicity and high yield.

Applications in Pharmaceutical Research

(3-Chloro-2-methoxyphenyl)hydrazine has shown significant potential in pharmaceutical research as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its role in the development of novel antitumor agents, anti-inflammatory drugs, and central nervous system (CNS) modulators.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of (3-Chloro-2-methoxyphenyl)hydrazine exhibit potent antitumor activity against several cancer cell lines. The study identified specific structural modifications that enhanced the compound's selectivity and efficacy, paving the way for further drug development efforts.

(3-Chloro-2-methoxyphenyl)hydrazine has also been explored as a lead compound for developing anti-inflammatory drugs. Its ability to modulate key inflammatory pathways makes it an attractive candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown promising results, with several derivatives demonstrating significant anti-inflammatory activity in animal models.

Applications in Agrochemicals

Beyond pharmaceuticals, (3-Chloro-2-methoxyphenyl)hydrazine has found applications in the agrochemical industry as a precursor for synthesizing herbicides and fungicides. Its reactivity and functional group versatility make it an ideal starting material for designing molecules with specific biological activities.

In a recent study published in Pesticide Biochemistry and Physiology, researchers reported the synthesis of novel herbicides derived from (3-Chloro-2-methoxyphenyl)hydrazine. These compounds exhibited high selectivity and efficacy against various weed species, making them promising candidates for commercial development.

Materials Science Applications

The unique properties of (3-Chloro-2-methoxyphenyl)hydrazine have also led to its exploration in materials science. Its ability to form stable complexes with metal ions has been leveraged for developing new materials with enhanced mechanical and thermal properties.

In a study published in Advanced Materials Interfaces, researchers synthesized metal-organic frameworks (MOFs) using (3-Chloro-2-methoxyphenyl)hydrazine-based ligands. These MOFs exhibited exceptional stability and porosity, making them suitable for applications such as gas storage and separation.

Safety Considerations

While (3-Chloro-2-methoxyphenyl)hydrazine offers numerous benefits in various applications, it is important to handle it with care due to its potential health hazards. Proper safety protocols should be followed during handling and storage to minimize risks associated with exposure.

In conclusion, (3-Chloro-2-methoxyphenyl)hydrazine (CAS No. 1388076-46-7) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique chemical properties make it an attractive starting material for synthesizing bioactive compounds, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern scientific endeavors.